(1-(2-Ethylbutyl)piperidin-3-yl)methanamine

• IUPAC Name: [1-(2-ethylbutyl)piperidin-3-yl]methanamine
• InChI: InChI=1S/C12H26N2/c1-3-11(4-2)9-14-7-5-6-12(8-13)10-14/h11-12H,3-10,13H2,1-2H3
• InChI Key: KPPMOGKXPLJLKZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)CN1CCCC(C1)CN
• Molecular Formula: C12H26N2
• Molecular Weight: 198.35 g/mol

Description

Piperidine is an essential heterocyclic system and a pivotal cornerstone in the production of drugs. Piperidine byproducts showed several important pharmacophoric features and are being utilized in different therapeutic applications.

Synthesis Analysis

Piperidine derivatives are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives.

Molecular Structure Analysis

The molecular structure of piperidine derivatives can vary greatly. For example, one such derivative, (1-isobutyl-3-piperidinyl)methanamine, has the InChI code 1S/C10H22N2/c1-9(2)7-12-5-3-4-10(6-11)8-12/h9-10H,3-8,11H2,1-2H3.

Chemical Reactions Analysis

The chemical reactions involving piperidine derivatives are diverse and depend on the specific derivative. They are used in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of piperidine derivatives can vary greatly. For example, one such derivative, (1-isobutyl-3-piperidinyl)methanamine, has a molecular weight of 170.3.

Scientific Research Applications

• Asymmetric Synthesis in Organic Chemistry : The synthesis of 2-(1-aminoalkyl) piperidines, a class of compounds related to (1-(2-Ethylbutyl)piperidin-3-yl)methanamine, involves strategies like LiAlH4 reduction and lithium derivatives addition, demonstrating the compound's relevance in asymmetric synthesis and organic chemistry applications (Froelich et al., 1996).

• Potential in Bone Formation Treatment : The compound (1-(4-(naphthalen-2-yl)pyrimidin-2-yl)piperidin-4-yl)methanamine, similar in structure to (1-(2-Ethylbutyl)piperidin-3-yl)methanamine, showed promise in treating bone disorders by targeting the Wnt beta-catenin cellular messaging system and enhancing bone formation rate (Pelletier et al., 2009).

• Development of Antidepressant Drugs : Novel derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine, closely related to (1-(2-Ethylbutyl)piperidin-3-yl)methanamine, were explored as serotonin 5-HT1A receptor-biased agonists, showing potential in the development of antidepressant drugs with robust antidepressant-like activity (Sniecikowska et al., 2019).

• Polymerisation Catalyst : N-cycloalkyl 2-iminomethylpyridine and 2-iminomethylquinoline derivatives, similar in structure to (1-(2-Ethylbutyl)piperidin-3-yl)methanamine, have been used in the synthesis of Palladium(II) complexes, showing high catalytic activity for the polymerisation of methyl methacrylate (Kim et al., 2014).

• Synthesis of Schiff Bases for Anticonvulsant Agents : Schiff bases of 3-aminomethyl pyridine, structurally related to (1-(2-Ethylbutyl)piperidin-3-yl)methanamine, were synthesized and evaluated as potential anticonvulsant agents, demonstrating the compound's relevance in medicinal chemistry (Pandey & Srivastava, 2011).

• Antiosteoclast Activity in Medical Research : A study on di(1-oxo/thioxoper-hydro-1λ5-[1,3,2]diazaphospholo[1,5-a]pyridine-1-yl)(4-substituted phenyl) boronates, which are derived from compounds like (1-(2-Ethylbutyl)piperidin-3-yl)methanamine, showed significant antiosteoclast and osteoblast activity, indicating potential applications in medical research for bone-related diseases (Reddy et al., 2012).

Mechanism of Action

The mechanism of action of piperidine derivatives can vary greatly depending on the specific derivative and its application. For example, some piperidine derivatives have been found to exhibit antiproliferation and antimetastatic effects on various types of cancers.

Safety and Hazards

The safety and hazards associated with piperidine derivatives can vary greatly depending on the specific derivative. For example, some piperidine derivatives are classified as harmful if swallowed and can cause severe skin burns and eye damage.

Future Directions

Piperidine derivatives are being utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents. This review article sheds a light on the most recent studies proving the importance of piperidine nucleus in the field of drug discovery.